Cas no 76007-13-1 (6-Benzothiazolamine,N,N-diethyl-)

• Product Name: 6-Benzothiazolamine,N,N-diethyl-
• CAS No: 76007-13-1
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• CID: 560833
• PubChem ID: 12675901
• Update Time: 2025-04-19

6-Benzothiazolamine,N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolamine,N,N-diethyl-
• 6-Diethylaminobenzothiazole
• 6-Benzothiazolamine,N,N-diethyl-(9CI)
• N,N-diethyl-1,3-benzothiazol-6-amine
• 76007-13-1
• DTXSID60506513
• SCHEMBL11868826

• Inchi： 1S/C11H14N2S/c1-3-13(4-2)9-5-6-10-11(7-9)14-8-12-10/h5-8H,3-4H2,1-2H3
• InChI Key： MYAYHEHMOLEOQG-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=C(C=C12)N(CC)CC

Computed Properties

• Exact Mass: 206.08776963g/mol
• Monoisotopic Mass: 206.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.4Ų